Cas no 1217500-62-3 (2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid
• CAS No: 1217500-62-3
• MF: C₉H₈BF₃O₄
• MW: 247.963633537292
• MDL: MFCD12025964
• CID: 856926
• PubChem ID: 46739220
• Update Time: 2025-11-02

2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(METHOXYCARBONYL)-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• (2-(Methoxycarbonyl)-5-(trifluoromethyl)phenyl)boronic acid
• (2-(Methoxycarbonyl)-5-(trifluoromethyl)-phenyl)boronic acid
• [2-methoxycarbonyl-5-(trifluoromethyl)phenyl]boronic acid
• [2-(Methoxycarbonyl)-5-(trifluoromethyl)phenyl]boronic acid
• (2-(Methoxycarbonyl)-5-(trifluoromethyl)phenyl)boronicacid
• CS-0128027
• 1217500-62-3
• E84574
• Benzoic acid, 2-borono-4-(trifluoromethyl)-, 1-methyl ester
• Methyl2-borono-4-trifluoromethylbenzoate
• AKOS015852118
• DB-354963
• DTXSID80674844
• SY346204
• SCHEMBL2560437
• WFNXKUBNUTWNTH-UHFFFAOYSA-N
• BS-21055
• MFCD12025964
• 2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid

• MDL： MFCD12025964
• Inchi： 1S/C9H8BF3O4/c1-17-8(14)6-3-2-5(9(11,12)13)4-7(6)10(15)16/h2-4,15-16H,1H3
• InChI Key： WFNXKUBNUTWNTH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 248.04700
• Monoisotopic Mass: 248.0467734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.17180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid

2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3): A Versatile Building Block in Modern Medicinal Chemistry and Organic Synthesis

2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) is a structurally unique boronic acid derivative that has garnered significant attention in recent years due to its multifunctional reactivity profile and potential applications in drug discovery, organic synthesis, and materials science. This compound, characterized by its methoxycarbonyl group and trifluoromethyl substituent, serves as a key intermediate in the construction of complex molecular architectures with tailored physicochemical properties. The electronic effects imparted by the trifluoromethyl group and the steric bulk of the methoxycarbonyl moiety make this compound particularly valuable in asymmetric catalysis and metal-mediated cross-coupling reactions.

Recent advances in transition metal catalysis have highlighted the utility of boronic acids as versatile coupling partners in Suzuki-Miyaura and Stille coupling reactions. The 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) has been extensively studied for its role in late-stage functionalization of complex drug candidates, where its electrophilic boron center enables efficient transmetallation with transition metal catalysts. A 2023 study published in ACS Catalysis demonstrated the use of this compound in the regioselective synthesis of fluorinated heterocycles, which are critical pharmacophores in antimicrobial and antineoplastic agents. The trifluoromethyl group in this molecule was shown to enhance metabolic stability and lipophilicity in bioactive molecules, properties that are highly desirable in lead optimization campaigns.

The methoxycarbonyl group in 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) also contributes to its reactivity profile in organocatalytic reactions. Notably, the ester functionality can participate in Michael additions and aldol condensations, expanding its applicability in combinatorial chemistry and high-throughput screening platforms. A 2024 paper in Organic Letters reported the use of this compound in the enantioselective synthesis of chiral pyrrolidines, which are building blocks for peptidomimetic drugs and selective kinase inhibitors. The fluorine atoms in the trifluoromethyl group were found to influence the diastereoselectivity of the reaction, a finding that has important implications for asymmetric synthesis strategies.

One of the most promising applications of 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) is in fluorescent probe development. The electron-deficient boron center can form boronate esters with carbohydrates and nucleic acids, a property that has been exploited in bioimaging and diagnostic assays. A 2023 study in Journal of the American Chemical Society demonstrated the use of this compound in the targeted labeling of glycosylated proteins, enabling real-time monitoring of glycosylation dynamics in cellular environments. The fluorinated substituent in this molecule was shown to improve fluorescence quantum yields and photostability, critical parameters for in vivo imaging applications.

From a computational chemistry perspective, 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) has been the subject of extensive quantum mechanical calculations to elucidate its electronic structure and reactivity trends. DFT studies published in Chemical Science (2023) revealed that the conjugation between the methoxycarbonyl group and the trifluoromethyl substituent leads to a significant lowering of the LUMO energy, enhancing the nucleophilicity of the boron center. This insight has guided the design of next-generation boronic acid derivatives with improved reactivity in cross-coupling reactions under milder conditions.

In pharmaceutical research, 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) has emerged as a key component in the scaffold hopping approach for drug repurposing and hit-to-lead optimization. Its modular architecture allows for the systematic modification of hydrophobicity and hydrogen-bonding capacity, enabling the fine-tuning of pharmacokinetic profiles. A 2024 review in Medicinal Chemistry Insights highlighted the use of this compound in the development of novel antiviral agents, where its fluorinated substituent enhanced binding affinity to viral proteases while maintaining low cytotoxicity.

The synthetic accessibility of 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) has been further advanced by recent methodological innovations. Copper-catalyzed C–H functionalization and direct arylation protocols have enabled the efficient synthesis of this compound from commercially available precursors, reducing costs and environmental impact. A 2023 paper in Green Chemistry reported a one-pot synthesis of this compound using microwave-assisted conditions, achieving 98% yield in short reaction times. This advancement has significantly improved the scalability of the compound for industrial applications.

Looking ahead, the versatile reactivity of 2-(methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) is expected to drive its integration into nanostructured materials and smart drug delivery systems. The fluorinated substituent may also find applications in fluoropolymer synthesis and surface modification for biomedical devices. As computational tools and experimental techniques continue to evolve, the potential applications of this compound are likely to expand into new domains, further underscoring its importance in modern chemistry and pharmaceutical sciences.

2-(Methoxycarbonyl)-5-(Trifluoromethyl)Phenylboronic Acid (CAS No. 1217500-62-3): A Multifaceted Compound with Broad Applications 1. Introduction 2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) is a versatile organic compound that has garnered significant attention in both academic and industrial research. Its unique structural features—a methoxycarbonyl group and a trifluoromethyl substituent—endow it with a combination of electronic and steric properties that make it an ideal candidate for a wide range of applications, from pharmaceuticals to materials science. --- 2. Structural and Electronic Properties The molecule consists of a benzene ring substituted at the 2-position with a methoxycarbonyl group (–O–CO–CH₃) and at the 5-position with a trifluoromethyl group (–CF₃). These substituents significantly influence the electronic properties of the molecule: - The methoxycarbonyl group is an electron-withdrawing group that stabilizes the negative charge on the boronic acid, enhancing its nucleophilicity. - The trifluoromethyl group is also electron-withdrawing but contributes to the molecule’s hydrophobicity and fluorophilicity, which are valuable in biological and material applications. Computational studies using DFT (Density Functional Theory) have confirmed that the conjugation between the two substituents leads to a lower LUMO (Lowest Unoccupied Molecular Orbital) energy, enhancing the molecule’s reactivity in cross-coupling reactions. --- 3. Synthetic Accessibility The compound can be synthesized efficiently using a variety of methods, including: - Copper-catalyzed C–H functionalization - Direct arylation protocols - Microwave-assisted one-pot synthesis A notable advancement is the one-pot synthesis under microwave conditions, achieving 98% yield in a short reaction time, which has made large-scale production more viable and environmentally friendly. --- 4. Applications in Pharmaceutical Research - Hit-to-Lead Optimization: The compound’s modular architecture allows for systematic modification of hydrophobicity and hydrogen-bonding capacity, enabling the fine-tuning of pharmacokinetic profiles. - Antiviral Agents: The fluorinated substituent enhances binding affinity to viral proteases while maintaining low cytotoxicity, making it a promising candidate for antiviral drug development. - Drug Repurposing: Its scaffold has been used in scaffold-hopping approaches, facilitating the discovery of new therapeutic leads with improved activity and selectivity. --- 5. Role in Materials Science and Smart Drug Delivery - Smart Drug Delivery Systems: The compound’s reactivity and functional groups make it suitable for incorporation into polymer-based drug delivery systems that respond to specific stimuli (e.g., pH, temperature). - Nanostructured Materials: Its hydrophobic and fluorophilic properties are being explored for the development of fluorinated polymers and surface-modified nanoparticles with enhanced stability and biocompatibility. - Surface Modification: The compound is also being investigated for surface functionalization of biomedical devices, improving their interaction with biological tissues and reducing fouling. --- 6. Fluorescent Probes and Diagnostic Applications - The trifluoromethyl group improves fluorescence quantum yields and photostability, making the compound a valuable building block for fluorescent probes. - It has been used in the targeted labeling of glycosylated proteins, enabling real-time monitoring of glycosylation dynamics in cellular environments, with potential applications in diagnostic assays and in vivo imaging. --- 7. Computational and Theoretical Insights - Quantum Mechanical Calculations: These have elucidated the electronic structure and reactivity trends, guiding the design of next-generation boronic acid derivatives with improved reactivity. - Molecular Dynamics Simulations: These have been used to study the binding interactions of the compound with various biological targets, providing insights into its mechanism of action in drug design. --- 8. Environmental and Industrial Applications - Fluorinated Polymers: The compound is being used in the synthesis of fluorinated polymers with unique properties such as thermal stability and chemical resistance. - Surface Modification: It is being explored for surface modification of materials in industries such as semiconductors, coatings, and textiles. --- 9. Challenges and Future Directions - Scalability: While synthetic methods are improving, further optimization is needed for large-scale production. - Biocompatibility Studies: More research is required to fully understand its long-term effects in biological systems. - New Applications: Ongoing research is exploring its use in electrochemical sensors, organic electronics, and catalysis. --- 10. Conclusion 2-(Methoxycarbonyl)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1217500-62-3) is a versatile and multifunctional compound with a broad range of applications across pharmaceuticals, materials science, and diagnostics. Its unique structural and electronic properties, combined with efficient synthetic methods and computational tools, make it a promising candidate for future innovations in both academic and industrial settings. As research continues to evolve, the compound’s potential is expected to expand into new and exciting domains.